Cas no 103245-30-3 (4-Isoxazoleacetic acid,3-methyl-, ethyl ester)
103245-30-3 structure
Product Name:4-Isoxazoleacetic acid,3-methyl-, ethyl ester
CAS No:103245-30-3
MF:C8H11NO3
MW:169.177842378616
CID:125551
PubChem ID:13492099
Update Time:2025-04-18
4-Isoxazoleacetic acid,3-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazoleacetic acid,3-methyl-, ethyl ester
- 4-Isoxazoleaceticacid,3-methyl-,ethylester(9CI)
- 103245-30-3
- ethyl 2-(3-methylisoxazol-4-yl)acetate
-
- Inchi: 1S/C8H11NO3/c1-3-11-8(10)4-7-5-12-9-6(7)2/h5H,3-4H2,1-2H3
- InChI Key: KNHBPQRLUBRKRK-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1=CON=C1C)=O
Computed Properties
- Exact Mass: 169.07393
- Monoisotopic Mass: 169.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.33
4-Isoxazoleacetic acid,3-methyl-, ethyl ester Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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